Cas no 1070897-08-3 (6-fluoro-2-methyl-8-Quinolinol)

• Product Name: 6-fluoro-2-methyl-8-Quinolinol
• CAS No: 1070897-08-3
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 1097980
• PubChem ID: 66781517
• Update Time: 2025-04-20

6-fluoro-2-methyl-8-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methyl-8-Quinolinol
• 2-fluoro-5-cyano-6-picoline
• 5-Cyano-2-fluoro-6-methylpyridine
• 5-Cyano-2-fluoro-6-picoline
• 6-Fluoro-2-methylnicotinonitrile
• 6-fluoro-2-methylquinolin-8-ol
• AKOS027256678
• AC2840
• A925036
• SCHEMBL729647
• SB67954
• CS-0440369
• 1070897-08-3
• SY026842
• MFCD19690189
• 6-Fluoro-8-hydroxy-2-methylquinoline
• DB-100606
• HFLQAZUNFSXRSR-UHFFFAOYSA-N

• MDL： MFCD19690189
• Inchi： 1S/C10H8FNO/c1-6-2-3-7-4-8(11)5-9(13)10(7)12-6/h2-5,13H,1H3
• InChI Key： HFLQAZUNFSXRSR-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C(C=1)=CC=C(C)N=2)O

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.38790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines